2-(3-(2,6-Dichlorophenyl)-5-methylisoxazol-4-YL)acetic acid

• Molecular Formula: C12H9Cl2NO3
• Molecular Weight: 286.11 g/mol
• IUPAC Name: 2-[3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazol-4-yl]acetic acid
• InChI: InChI=1S/C12H9Cl2NO3/c1-6-7(5-10(16)17)12(15-18-6)11-8(13)3-2-4-9(11)14/h2-4H,5H2,1H3,(H,16,17)
• InChI Key: BDQFNJGKVKWFMV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=C(C=CC=C2Cl)Cl)CC(=O)O

Description

2-(3-(2,6-Dichlorophenyl)-5-methylisoxazol-4-YL)acetic acid is a synthetic organic compound featuring a substituted isoxazole core. Its structure includes a 2,6-dichlorophenyl group at the 3-position of the isoxazole ring, a methyl group at the 5-position, and an acetic acid moiety at the 4-position.

Biological Activity

2-(3-(2,6-Dichlorophenyl)-5-methylisoxazol-4-YL)acetic acid, commonly referred to as a derivative of isoxazole, has garnered attention in pharmacological research due to its potential biological activities. This compound's structure, featuring a dichlorophenyl group and an isoxazole moiety, suggests various mechanisms of action that could be relevant in therapeutic applications, particularly in anti-inflammatory and anticancer contexts.

• Chemical Formula : C15H14Cl2N2O3
• Molecular Weight : 352.17 g/mol
• CAS Number : 349613-77-0

Research indicates that compounds similar to 2-(3-(2,6-Dichlorophenyl)-5-methylisoxazol-4-YL)acetic acid may exert their effects through multiple pathways:

• Inhibition of Enzymatic Activity : Some studies suggest that the compound may inhibit specific enzymes such as histone deacetylases (HDACs), which play a crucial role in cancer progression and inflammation .
• Modulation of Receptor Activity : The compound may interact with nicotinic acetylcholine receptors (nAChRs), influencing neurotransmitter release and synaptic transmission .

In Vitro Studies

A variety of in vitro studies have been conducted to assess the biological activity of this compound:

• Cytotoxicity Assays : Research on leukemic cell lines (CEM, K-562) demonstrated that derivatives of the compound exhibited significant cytotoxic effects, with IC50 values indicating potent activity against these cancer cells .

Compound	Cell Line	IC50 (µM)
P19	CEM	9.3
P10	K-562	23

• Enzyme Inhibition : The compound has shown potential as an HDAC inhibitor. For instance, P19 was identified as a selective inhibitor for HDAC8 with an IC50 value of 9.3 µM, indicating its potential role in epigenetic regulation in cancer therapy .

Case Studies

• Anti-inflammatory Activity : A study reported that derivatives of isoxazole compounds demonstrated anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines in vitro.
• Neuroprotective Effects : Another investigation highlighted the neuroprotective effects of this compound on neuronal cells subjected to oxidative stress, suggesting its potential in treating neurodegenerative diseases.

Structure-Activity Relationship (SAR)

The structure-activity relationship studies have elucidated how modifications to the isoxazole ring and side chains influence biological activity:

• Substitutions at the 4-position on the isoxazole ring significantly enhance potency against certain targets.
• The presence of electron-withdrawing groups like chlorine increases lipophilicity and receptor binding affinity.

Comparison with Similar Compounds

Dicloxacillin Sodium

Structure : Dicloxacillin (3-(2,6-dichlorophenyl)-5-methyl-4-isoxazolylpenicillin) shares the 3-(2,6-dichlorophenyl)-5-methylisoxazole moiety but incorporates a penicillin β-lactam ring system instead of the acetic acid group .
Pharmacological Role : As a β-lactam antibiotic, dicloxacillin inhibits bacterial cell wall synthesis by targeting penicillin-binding proteins (PBPs). Its isoxazole substituent enhances resistance to β-lactamase enzymes .
Key Differences :

• The penicillin backbone in dicloxacillin confers antibacterial activity, whereas the acetic acid group in the target compound may favor non-antibiotic applications (e.g., receptor modulation).
• Dicloxacillin’s sodium salt formulation improves solubility, whereas the free acetic acid form of the target compound may exhibit different bioavailability.

Compound 25 (2MD)

Structure: 2-(4-((2-Chloro-4-((3-(2,6-dichlorophenyl)-5-isopropylisoxazol-4-yl)methoxy)benzyl)amino)phenyl)acetic acid (Compound 25/2MD) shares the 3-(2,6-dichlorophenyl)isoxazole core but includes additional substituents: an isopropyl group at the 5-position of the isoxazole and a complex benzyloxy-phenylacetic acid chain . Key Differences:

• The extended aromatic and ether-linked substituents in 2MD enhance receptor selectivity compared to the simpler acetic acid derivative.
• The isopropyl group in 2MD may increase steric hindrance, altering binding kinetics relative to the methyl group in the target compound.

3-(2,6-Dichlorophenyl)-5-methyl-4-isoxazolecarboxylic Acid Methyl Ester

Structure : This ester derivative replaces the acetic acid group with a methyl ester, reducing polarity .
Functional Implications : The ester group may improve membrane permeability but requires hydrolysis to the free acid for activity, a step unnecessary for the target compound.

Structural and Functional Comparison Table

Compound	Core Structure	Key Substituents	Therapeutic Role	Mechanism
2-(3-(2,6-Dichlorophenyl)-5-methylisoxazol-4-YL)acetic acid	Isoxazole + acetic acid	2,6-Dichlorophenyl, methyl	Undocumented (inferred: receptor modulation)	Potential ligand for metabolic receptors
Dicloxacillin Sodium	Isoxazole + penicillin β-lactam	2,6-Dichlorophenyl, methyl	Antibacterial	Inhibits bacterial cell wall synthesis
Compound 25 (2MD)	Isoxazole + extended phenylacetic acid	2,6-Dichlorophenyl, isopropyl, chloro	FXR/PPAR-β/δ agonist	Modulates nuclear receptors
Methyl ester derivative	Isoxazole + methyl ester	2,6-Dichlorophenyl, methyl	Prodrug (requires hydrolysis)	N/A

Research Findings and Implications

• Dichlorophenyl Isoxazole Core : The 2,6-dichlorophenyl group is a conserved feature across analogs, likely contributing to hydrophobic interactions with target proteins. Its ortho-substitution pattern may influence steric effects and binding specificity .
• Acetic Acid vs. β-Lactam: The absence of a β-lactam ring in the target compound eliminates antibacterial activity but opens avenues for non-antibiotic applications, such as anti-inflammatory or metabolic modulation.